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Proper Disposal Procedures: 3-Chloro-1-(2-
hydroxyphenyl)-1-propanone
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Compound of Interest

3-Chloro-1-(2-hydroxyphenyl)-1-
Compound Name:

propanone
CAS No.: 35999-21-4
Cat. No.: B3032686

Get Quote

\ J

CAS: 7404-50-4 |

-Chloropropiophenone Derivative[1][2]

Executive Summary: Immediate Action Plan

+ Primary Classification:Halogenated Organic Waste.[2]

« Critical Prohibition: Never dispose of this compound down the drain.[2][3][4] It is an alkylating
agent with high aquatic toxicity potential.[2]

+ Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

[1][2]

¢ Immediate Spill Control: Do not use water initially; absorb with inert material
(vermiculite/sand).[2]

Chemical Profile & Hazard Mechanism
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To handle this compound safely, one must understand its reactivity. 3-Chloro-1-(2-
hydroxyphenyl)-1-propanone is not merely an irritant; it is a

-chloroketone.[1][2]

The Mechanism of Toxicity (The "Why"): Under basic conditions or physiological pH, this
molecule can undergo

-elimination of the chloride ion to form a vinyl ketone (enone).[2] This enone is a potent Michael
acceptor that can irreversibly alkylate DNA and proteins (specifically cysteine residues).[2] This
alkylating potential drives the strict requirement for segregation from general organic waste
streams.[2]

Table 1- Physical & Hazard Data
Property Specification Operational Implication

Use for waste labeling and
CAS Number 7404-50-4 . _
inventory tracking.[1][2]

Contains Chlorine; mandates
Molecular Formula
"Halogenated" stream.[2]

Dust inhalation risk; requires

Physical State Solid (Crystalline)
N95 or fume hood.[2]
o ] Incompatible with strong bases
Reactivity Alkylating Agent ] o
(triggers elimination).
) ] H315 (Skin), H319 (Eye), H335
GHS Signals Warning/Danger

(Resp), H302 (Oral).[2][5]

Waste Stream Classification Logic

Proper segregation is the single most effective safety measure in chemical disposal.[2]
o Stream:Halogenated Organic Waste.[2]

o Rationale: The presence of the chlorine atom prevents this from being burned in standard
fuel-blending kilns used for non-halogenated solvents.[1][2] It requires specific incinerators
equipped with scrubbers to capture acidic byproducts (HCI).[2]
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+ Cost & Safety Impact: Mixing this with non-halogenated waste (e.g., acetone, ethanol)
contaminates the entire container, forcing the expensive "halogenated" classification on the
whole volume.

Figure 1. Disposal Decision Matrix
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List: 3-Chloro-1-(2-hydroxyphenyl)-1-propanone
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Caption: Logical flow for determining the correct waste stream and packaging requirements.
Note that even if dissolved in non-halogenated solvents, the presence of the solute mandates
the Halogenated stream.[3]

Step-by-Step Disposal Protocol
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Scenario A: Disposal of Pure Solid (Expired/Excess)

o PPE: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.[2][4]
Perform in a fume hood.

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated
solid waste bucket.[1][2]

o Transfer: Transfer the solid carefully to avoid dust generation. Do not dissolve it just for
disposal—solid disposal is often cheaper and safer.[2]

o Labeling: Affix a hazardous waste tag.
o Constituents: "3-Chloro-1-(2-hydroxyphenyl)-1-propanone"[1][2]
o Hazard Checkbox: Toxic, Irritant.[2]

o Storage: Screw the lid tight. Store in the Satellite Accumulation Area (SAA) away from bases
and oxidizers.[2]

Scenario B: Disposal of Reaction Mixtures (Liquid)

o Segregation: Ensure the collection carboy is marked "Halogenated Waste."[2]

o Compatibility Check: Ensure the waste container does not contain strong bases (NaOH,
KOH) or strong oxidizers (Nitric acid).[2]

o Expert Tip: If the reaction mixture is basic, neutralize it to pH 6-8 with dilute acid (like HCI
or Acetic Acid) before adding it to the waste drum to prevent exothermic polymerization or
elimination reactions in the drum.[2]

o Transfer: Pour into the carboy using a funnel. Close the latch/cap immediately after use.[2]

Spill Contingency & Emergency Response

Because of the alkylating nature of the compound, spills must be treated as a chemical threat,
not just a nuisance.[2]

Figure 2: Spill Response Workflow
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Caption: Operational workflow for managing spills. Emphasis is placed on dry absorption to
prevent spreading the chemical via water.[2]

Specific Spill Instructions:
« Isolate: Evacuate the immediate area if dust is airborne.[2]

o Absorb: Cover liquid spills with vermiculite, sand, or a commercial solvent absorbent pad.[2]
If solid, cover with wet paper towels to prevent dust, then scoop.[2]

o Decontaminate Surface: Once the bulk material is removed, scrub the surface with a
soap/water solution.[2]

o Waste: All absorbent materials, gloves used during cleanup, and scoopers must be bagged
and tagged as hazardous waste.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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